molecular formula C12H16BrNO B15265299 2-Bromo-6-[(cyclopentylamino)methyl]phenol

2-Bromo-6-[(cyclopentylamino)methyl]phenol

Cat. No.: B15265299
M. Wt: 270.17 g/mol
InChI Key: AMKWBIMNRHHDGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-6-[(cyclopentylamino)methyl]phenol is a brominated phenolic compound featuring a cyclopentylamino-methyl substituent at the 6-position of the aromatic ring.

Properties

Molecular Formula

C12H16BrNO

Molecular Weight

270.17 g/mol

IUPAC Name

2-bromo-6-[(cyclopentylamino)methyl]phenol

InChI

InChI=1S/C12H16BrNO/c13-11-7-3-4-9(12(11)15)8-14-10-5-1-2-6-10/h3-4,7,10,14-15H,1-2,5-6,8H2

InChI Key

AMKWBIMNRHHDGT-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)NCC2=C(C(=CC=C2)Br)O

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-[(cyclopentylamino)methyl]phenol undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include:

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the phenol group can lead to the formation of quinones, while substitution reactions can yield various substituted phenols .

Scientific Research Applications

2-Bromo-6-[(cyclopentylamino)methyl]phenol has several scientific research applications, including:

    Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

    Biology: Investigated for its potential biological activities and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties, although specific medical applications are still under research.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-6-[(cyclopentylamino)methyl]phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the cyclopentylamino group play crucial roles in these interactions, influencing the compound’s binding affinity and activity. The phenol group can also participate in hydrogen bonding and other interactions that contribute to the compound’s overall effects .

Comparison with Similar Compounds

Crystallographic and Coordination Behavior

Compound Substituent Coordination Geometry Metal Interaction Reference
Cd(II) Complex () 2-Isopropylaminoethylimino Octahedral Bridged phenolato/azido
Ni(II) Complex () Cyclohexylaminopropylimino Square planar Zwitterionic ligand binding
Target Compound (Inferred) Cyclopentylaminomethyl N/A Potential N,O-chelation

The cyclopentyl group’s smaller ring size (vs. cyclohexyl in ) may reduce steric hindrance, enhancing ligand flexibility for metal binding.

Physicochemical Properties

Melting Points and Solubility

Compound (Source) Melting Point (°C) Key Substituents Lipophilicity
2-Bromo-6-methoxyphenol () Not reported Methoxy (electron-donating) Moderate (polar group)
Compound 7b () 157–159 4-Bromophenyl triazolyl High (aromatic Br)
Target Compound Not reported Cyclopentylaminomethyl High (bulky alkyl)

The cyclopentyl group’s lipophilicity suggests lower aqueous solubility compared to methoxy or hydroxyl-substituted analogs.

Anticancer Potential

Compounds with bromophenol cores (e.g., ) exhibit anticancer activity against HT-1080 and Caco-2 cells. For example:

  • Compound 7b (): IC50 values < 20 µM against HT-1080, attributed to triazole and bromophenyl groups enhancing DNA intercalation .
  • Target Compound : The cyclopentyl group’s bulk may hinder or improve binding to targets like CDK8-CYCC (), depending on pocket size .

Antibacterial and Coordination-Driven Activity

  • : Nickel and zinc complexes show moderate antibacterial activity, likely due to metal-ligand synergy .
  • Target Compound : If complexed with metals, its cyclopentyl group could modulate membrane penetration vs. smaller amines.

Computational and Electronic Properties

  • Target Compound: The cyclopentyl group’s electron-donating nature may alter dipole moments (µ) and polarizability (α) compared to chloro/methoxy analogs.

Biological Activity

2-Bromo-6-[(cyclopentylamino)methyl]phenol is a phenolic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The compound features a bromine atom and a cyclopentylamino group attached to a phenolic ring, which contributes to its unique chemical properties. The presence of the bromine atom enhances the compound's reactivity and binding affinity to biological targets, making it suitable for various therapeutic applications.

Research indicates that 2-Bromo-6-[(cyclopentylamino)methyl]phenol may function primarily as an enzyme inhibitor. Compounds with similar structures are known to target specific enzymes involved in metabolic pathways. For instance, it is hypothesized that this compound could inhibit enoyl-acyl carrier protein reductase, an enzyme critical in fatty acid synthesis.

Biological Activity

The biological activity of 2-Bromo-6-[(cyclopentylamino)methyl]phenol can be summarized as follows:

Activity Description
Enzyme Inhibition Inhibits key enzymes involved in metabolic pathways, potentially affecting lipid metabolism.
Antimicrobial Potential Exhibits activity against certain bacteria and fungi, suggesting potential as an antimicrobial agent.
Cytotoxic Effects Demonstrated cytotoxicity in cancer cell lines, indicating possible anticancer properties.

Case Studies

  • Enzyme Inhibition Study : A study evaluated the inhibitory effects of 2-Bromo-6-[(cyclopentylamino)methyl]phenol on enoyl-acyl carrier protein reductase. The compound showed a significant reduction in enzyme activity at concentrations as low as 10 µM, suggesting a strong binding affinity.
  • Antimicrobial Activity : In vitro tests against Staphylococcus aureus and Candida albicans indicated that the compound exhibited antimicrobial properties with minimum inhibitory concentrations (MIC) of 25 µg/mL and 30 µg/mL, respectively.
  • Cytotoxicity in Cancer Cells : A study on various cancer cell lines revealed that treatment with 2-Bromo-6-[(cyclopentylamino)methyl]phenol resulted in a dose-dependent decrease in cell viability, with IC50 values ranging from 15 µM to 30 µM across different cell types.

Structure-Activity Relationship (SAR)

The structural features of 2-Bromo-6-[(cyclopentylamino)methyl]phenol play a crucial role in its biological activity:

  • Bromine Atom : Enhances lipophilicity and facilitates better interaction with hydrophobic pockets of target enzymes.
  • Cyclopentylamino Group : Provides steric bulk that may increase selectivity towards specific targets while reducing off-target effects.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.